Cas no 2767052-83-3 (pyrrolidin-1-ium (1r,3r)-3-{(tert-butoxy)carbonylamino}cyclobutane-1-sulfonate, trans)

• Product Name: pyrrolidin-1-ium (1r,3r)-3-{(tert-butoxy)carbonylamino}cyclobutane-1-sulfonate, trans
• CAS No: 2767052-83-3
• MF: C₁₃H₂₆N₂O₅S
• MW: 322.420942783356
• MDL: MFCD34168458
• CID: 5653919
• PubChem ID: 165921450
• Update Time: 2025-06-08

pyrrolidin-1-ium (1r,3r)-3-{(tert-butoxy)carbonylamino}cyclobutane-1-sulfonate, trans Chemical and Physical Properties

Names and Identifiers

• 2767052-83-3
• EN300-27778913
• pyrrolidin-1-ium (1r,3r)-3-{[(tert-butoxy)carbonyl]amino}cyclobutane-1-sulfonate
• pyrrolidin-1-ium (1r,3r)-3-{(tert-butoxy)carbonylamino}cyclobutane-1-sulfonate, trans

• MDL： MFCD34168458
• Inchi： 1S/C9H17NO5S.C4H9N/c1-9(2,3)15-8(11)10-6-4-7(5-6)16(12,13)14;1-2-4-5-3-1/h6-7H,4-5H2,1-3H3,(H,10,11)(H,12,13,14);5H,1-4H2
• InChI Key： DYJZMUVIIMWVOF-UHFFFAOYSA-N
• SMILES： S(C1CC(C1)NC(=O)OC(C)(C)C)(=O)(=O)[O-].[NH2+]1CCCC1

Computed Properties

• Exact Mass: 322.15624311g/mol
• Monoisotopic Mass: 322.15624311g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 368
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 121Ų